Cas no 95538-31-1 (1H-Indole-2-carbonylchloride, 5-methyl-)
95538-31-1 structure
Product Name:1H-Indole-2-carbonylchloride, 5-methyl-
CAS No:95538-31-1
MF:C10H8ClNO
MW:193.629621505737
CID:799553
PubChem ID:13466370
Update Time:2025-04-19
1H-Indole-2-carbonylchloride, 5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carbonylchloride, 5-methyl-
- 1H-INDOLE-2-CARBONYL CHLORIDE,5-METHYL--
- 1H-Indole-2-carbonylchloride,5-methyl-(9CI)
- 5-methyl-1H-indole-2-carbonyl chloride
- 95538-31-1
- SCHEMBL3535493
- DTXSID70541551
- 5-methyl-1h-indole-2-carbonylchloride
- AKOS006318437
-
- Inchi: 1S/C10H8ClNO/c1-6-2-3-8-7(4-6)5-9(12-8)10(11)13/h2-5,12H,1H3
- InChI Key: RIHSEHIILZGQRQ-UHFFFAOYSA-N
- SMILES: ClC(C1=CC2C=C(C)C=CC=2N1)=O
Computed Properties
- Exact Mass: 193.0294416g/mol
- Monoisotopic Mass: 193.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 32.9Ų
1H-Indole-2-carbonylchloride, 5-methyl- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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